1-(2,6-difluorobenzoyl)-4-(3-fluorobenzyl)piperazine
Overview
Description
1-(2,6-difluorobenzoyl)-4-(3-fluorobenzyl)piperazine, also known as DF-MPPO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research.
Mechanism of Action
1-(2,6-difluorobenzoyl)-4-(3-fluorobenzyl)piperazine acts as a selective antagonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. It binds to the receptor and prevents the activation of downstream signaling pathways, leading to a decrease in the release of serotonin. This mechanism of action is thought to contribute to the anxiolytic and antidepressant effects of 1-(2,6-difluorobenzoyl)-4-(3-fluorobenzyl)piperazine.
Biochemical and Physiological Effects
1-(2,6-difluorobenzoyl)-4-(3-fluorobenzyl)piperazine has been shown to have anxiolytic and antidepressant effects in animal models. It has also been found to increase the levels of dopamine and norepinephrine in the prefrontal cortex, which may contribute to its antidepressant effects. Additionally, 1-(2,6-difluorobenzoyl)-4-(3-fluorobenzyl)piperazine has been shown to decrease the levels of cortisol, a stress hormone, in the blood.
Advantages and Limitations for Lab Experiments
1-(2,6-difluorobenzoyl)-4-(3-fluorobenzyl)piperazine has several advantages for use in lab experiments, including its high selectivity for the 5-HT1A receptor and its ability to cross the blood-brain barrier. However, it also has some limitations, including its relatively short half-life and the need for specialized equipment to administer it.
Future Directions
There are several future directions for research on 1-(2,6-difluorobenzoyl)-4-(3-fluorobenzyl)piperazine, including investigating its potential applications in the treatment of anxiety and depression in humans. Additionally, further studies are needed to elucidate the mechanisms underlying its anxiolytic and antidepressant effects. Finally, research is needed to develop more efficient methods for synthesizing 1-(2,6-difluorobenzoyl)-4-(3-fluorobenzyl)piperazine and to improve its pharmacokinetic properties.
Scientific Research Applications
1-(2,6-difluorobenzoyl)-4-(3-fluorobenzyl)piperazine has been used in several scientific research applications, including studies on the effects of serotonin receptor ligands on behavior and cognition. It has also been used to investigate the role of serotonin receptors in the regulation of mood and anxiety. Additionally, 1-(2,6-difluorobenzoyl)-4-(3-fluorobenzyl)piperazine has been shown to have potential applications in the treatment of depression and anxiety disorders.
properties
IUPAC Name |
(2,6-difluorophenyl)-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17F3N2O/c19-14-4-1-3-13(11-14)12-22-7-9-23(10-8-22)18(24)17-15(20)5-2-6-16(17)21/h1-6,11H,7-10,12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEKDQUZFPOBPNW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CC=C2)F)C(=O)C3=C(C=CC=C3F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-bromo-1-(4-methylbenzyl)-1H-pyrazol-3-yl]-N'-(5-chloro-2-methylphenyl)thiourea](/img/structure/B4694642.png)
![ethyl 5-ethyl-2-{[3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoyl]amino}-3-thiophenecarboxylate](/img/structure/B4694654.png)
![8-(2-ethoxybenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane](/img/structure/B4694659.png)
![1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-3-piperidinecarboxamide](/img/structure/B4694660.png)
![2-{[4-ethyl-5-(4-morpholinylmethyl)-4H-1,2,4-triazol-3-yl]thio}-1-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethanone](/img/structure/B4694667.png)
![3-methoxy-N-{3-oxo-3-[(tetrahydro-2-furanylmethyl)amino]propyl}benzamide](/img/structure/B4694678.png)
![1-[(6-methoxy-1,3-benzodioxol-5-yl)methyl]-4-(3,4,5-trimethoxybenzoyl)piperazine](/img/structure/B4694692.png)
![methyl 2-({[2-(3-ethoxyphenyl)-4-quinolinyl]carbonyl}amino)-4-(4-ethylphenyl)-5-methyl-3-thiophenecarboxylate](/img/structure/B4694696.png)
![N-{3-[(ethylamino)carbonyl]phenyl}-3-methylbenzamide](/img/structure/B4694701.png)
![{2-[(3-{[(2-methoxyphenyl)amino]carbonyl}-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)amino]-2-oxoethoxy}acetic acid](/img/structure/B4694710.png)
![N-[3-(acetylamino)phenyl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B4694717.png)
![N-cyclohexyl-N'-{1-methyl-2-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-1H-benzimidazol-5-yl}urea](/img/structure/B4694719.png)
